Cas no 1803598-70-0 (4-Carbamoylthiophene-3-carboxylic acid)

• Product Name: 4-Carbamoylthiophene-3-carboxylic acid
• CAS No: 1803598-70-0
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• MDL: MFCD28954184
• CID: 5054912
• PubChem ID: 119031765
• Update Time: 2025-10-29

4-Carbamoylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-carbamoylthiophene-3-carboxylic acid
• Z2510259423
• 4-Carbamoylthiophene-3-carboxylic acid

• MDL： MFCD28954184
• Inchi： 1S/C6H5NO3S/c7-5(8)3-1-11-2-4(3)6(9)10/h1-2H,(H2,7,8)(H,9,10)
• InChI Key： GOZSGCUHAMHUOS-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(C(N)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 0
• Topological Polar Surface Area: 109

Additional information on 4-Carbamoylthiophene-3-carboxylic acid

Recent Advances in the Application of 4-Carbamoylthiophene-3-carboxylic acid (CAS: 1803598-70-0) in Chemical Biology and Pharmaceutical Research

4-Carbamoylthiophene-3-carboxylic acid (CAS: 1803598-70-0) has emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest advancements in the application of this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

One of the most significant breakthroughs in the field involves the use of 4-Carbamoylthiophene-3-carboxylic acid as a building block for the synthesis of novel kinase inhibitors. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. The researchers employed a structure-based drug design approach, leveraging the carbamoyl and carboxylic acid functionalities to optimize binding interactions with the target kinases. The resulting compounds showed improved selectivity and pharmacokinetic properties, underscoring the value of this scaffold in kinase inhibitor development.

In addition to its role in kinase inhibitor design, 4-Carbamoylthiophene-3-carboxylic acid has also been investigated for its antimicrobial properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that thiophene-based derivatives incorporating this scaffold exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism supported by molecular docking studies. These findings suggest that 4-Carbamoylthiophene-3-carboxylic acid could serve as a valuable starting point for the development of new antibiotics, particularly in light of the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to 4-Carbamoylthiophene-3-carboxylic acid and its derivatives. A notable contribution in this area was published in Organic Process Research & Development, where researchers described a scalable, one-pot synthesis of the compound using continuous flow chemistry. This method not only improved the overall yield but also reduced the environmental impact of the synthesis by minimizing solvent use and waste generation. Such innovations are critical for facilitating the broader application of this compound in drug discovery and development.

Looking ahead, the unique properties of 4-Carbamoylthiophene-3-carboxylic acid position it as a versatile tool in chemical biology and pharmaceutical research. Its dual functionality allows for diverse chemical modifications, enabling the exploration of structure-activity relationships across multiple therapeutic areas. Furthermore, the compound's favorable physicochemical properties, including good solubility and stability, make it an attractive candidate for further development. As research in this area continues to advance, we anticipate seeing more applications of this scaffold in the design of novel therapeutics and chemical probes.

In conclusion, 4-Carbamoylthiophene-3-carboxylic acid (CAS: 1803598-70-0) represents a valuable scaffold with demonstrated potential in multiple areas of pharmaceutical research. Recent studies have highlighted its utility in kinase inhibitor design, antimicrobial development, and sustainable synthesis, underscoring its importance as a building block in medicinal chemistry. As the field continues to evolve, this compound is likely to play an increasingly prominent role in the discovery and development of new therapeutic agents.